844891-30-1(tert-butyl 2-fluoro-6-formylphenylcarbamate)

tert-butyl 2-fluoro-6-formylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 2-fluoro-6-formylphenylcarbamate
- tert-butyl N-(2-fluoro-6-formylphenyl)carbamate
- (2-Fluoro-6-formyl-phenyl)-carbamic acid tert-butyl ester
- 1,1-Dimethylethyl N-(2-fluoro-6-formylphenyl)carbamate (ACI)
- Carbamic acid, (2-fluoro-6-formylphenyl)-, 1,1-dimethylethyl ester (9CI)
- EN300-318081
- AB64121
- tert-Butyl (2-fluoro-6-formylphenyl)carbamate
- 844891-30-1
- D86996
- CS-0341606
- DB-309735
- Z1505697923
- DTXSID50467740
- MFCD11506021
- tert-Butyl(2-fluoro-6-formylphenyl)carbamate
- (2-Fluoro-6-formyl-phenyl)-carbamic acid t-butyl ester
- OGTSMYJQTZJPRZ-UHFFFAOYSA-N
- SCHEMBL2968874
- MDL： MFCD11506021
- Inchi： 1S/C12H14FNO3/c1-12(2,3)17-11(16)14-10-8(7-15)5-4-6-9(10)13/h4-7H,1-3H3,(H,14,16)
- InChI Key： OGTSMYJQTZJPRZ-UHFFFAOYSA-N
- SMILES： O=CC1C(NC(OC(C)(C)C)=O)=C(F)C=CC=1

Computed Properties

Exact Mass: 239.09577147g/mol
Monoisotopic Mass: 239.09577147g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.4Å²
XLogP3: 2.6

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 283.1±30.0 °C at 760 mmHg
Flash Point: 125.0±24.6 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl 2-fluoro-6-formylphenylcarbamate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl 2-fluoro-6-formylphenylcarbamate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-318081-0.1g	tert-butyl N-(2-fluoro-6-formylphenyl)carbamate	844891-30-1	95.0%	0.1g	$156.0	2025-03-19
abcr	AB536446-50mg	(2-Fluoro-6-formyl-phenyl)-carbamic acid t-butyl ester; .	844891-30-1		50mg	€300.40	2024-08-02
Enamine	EN300-318081-0.05g	tert-butyl N-(2-fluoro-6-formylphenyl)carbamate	844891-30-1	95.0%	0.05g	$105.0	2025-03-19
TRC	B815548-10mg	tert-Butyl 2-Fluoro-6-formylphenylcarbamate	844891-30-1		10mg	$ 50.00	2022-06-06
TRC	B815548-50mg	tert-Butyl 2-Fluoro-6-formylphenylcarbamate	844891-30-1		50mg	$ 185.00	2022-06-06
eNovation Chemicals LLC	D967761-250mg	(2-Fluoro-6-formyl-phenyl)-carbamic acid tert-butyl ester	844891-30-1	95%	250mg	$340	2024-07-28
eNovation Chemicals LLC	D967761-5g	(2-Fluoro-6-formyl-phenyl)-carbamic acid tert-butyl ester	844891-30-1	95%	5g	$2675	2024-07-28
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0574-5g	(2-Fluoro-6-formyl-phenyl)-carbamic acid tert-butyl ester	844891-30-1	96%	5g	15264.76CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0574-100mg	(2-Fluoro-6-formyl-phenyl)-carbamic acid tert-butyl ester	844891-30-1	96%	100mg	1221.18CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0574-250mg	(2-Fluoro-6-formyl-phenyl)-carbamic acid tert-butyl ester	844891-30-1	96%	250mg	¥2605.69	2025-01-21

tert-butyl 2-fluoro-6-formylphenylcarbamate Production Method

Synthetic Circuit 1

98968-72-0

844891-30-1

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Pentane , Tetrahydrofuran ; 3 h, -50 °C
1.2 -50 °C → 25 °C

Reference

In search of simplicity and flexibility: a rational access to twelve fluoroindolecarboxylic acids

Schlosser, Manfred; et al, European Journal of Organic Chemistry, 2006, (13), 2956-2969

Synthetic Circuit 2

24424-99-5

844891-30-1

Reaction Conditions

1.1 Solvents: Toluene ; 2 h, reflux
2.1 Reagents: tert-Butyllithium Solvents: Pentane , Tetrahydrofuran ; 3 h, -50 °C
2.2 -50 °C → 25 °C

Reference

In search of simplicity and flexibility: a rational access to twelve fluoroindolecarboxylic acids

Schlosser, Manfred; et al, European Journal of Organic Chemistry, 2006, (13), 2956-2969

Synthetic Circuit 3

24424-99-5

844891-30-1

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; overnight, reflux; cooled
2.1 Reagents: tert-Butyllithium Solvents: Pentane , Tetrahydrofuran ; rt → -78 °C; -78 °C; 30 min, -78 °C; -78 °C → -20 °C; -20 °C → -78 °C
2.2 overnight, -78 °C → rt

Reference

Discovery of (R)-4-(8-Fluoro-2-oxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(3-(7-methyl-1H-indazol-5-yl)-1-oxo-1-(4-(piperidin-1-yl)piperidin-1-yl)propan-2-yl)piperidine-1-carboxamide (BMS-694153): A Potent Antagonist of the Human Calcitonin Gene-Related Peptide Receptor for Migraine with Rapid and Efficient Intranasal Exposure

Degnan, Andrew P.; et al, Journal of Medicinal Chemistry, 2008, 51(16), 4858-4861

Synthetic Circuit 4

98968-72-0

844891-30-1

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Pentane , Tetrahydrofuran ; rt → -78 °C; -78 °C; 30 min, -78 °C; -78 °C → -20 °C; -20 °C → -78 °C
1.2 overnight, -78 °C → rt

Reference

Discovery of (R)-4-(8-Fluoro-2-oxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(3-(7-methyl-1H-indazol-5-yl)-1-oxo-1-(4-(piperidin-1-yl)piperidin-1-yl)propan-2-yl)piperidine-1-carboxamide (BMS-694153): A Potent Antagonist of the Human Calcitonin Gene-Related Peptide Receptor for Migraine with Rapid and Efficient Intranasal Exposure

Degnan, Andrew P.; et al, Journal of Medicinal Chemistry, 2008, 51(16), 4858-4861